1-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H14ClNO3S/c14-11-5-3-10(19-11)4-6-12(16)15-7-1-2-9(8-15)13(17)18/h3-6,9H,1-2,7-8H2,(H,17,18)/b6-4+
• InChI Key: ZWDSLOLZHHRCFS-GQCTYLIASA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC=C(S2)Cl)C(=O)O
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CC=C(S2)Cl)C(=O)O
• Molecular Formula: C13H14ClNO3S
• Molecular Weight: 299.77 g/mol

Description

1-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]piperidine-3-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as CPTP and belongs to the class of piperidine carboxylic acids. CPTP is a synthetic compound that is not found naturally in the environment.

Mechanism of Action

The mechanism of action of CPTP is not fully understood. However, it has been suggested that CPTP may act by inhibiting the activity of enzymes involved in inflammation and cancer progression. CPTP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. CPTP has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme involved in cancer progression.
Biochemical and Physiological Effects:
CPTP has been shown to have a number of biochemical and physiological effects. CPTP has been shown to inhibit the production of prostaglandins, which are involved in inflammation. CPTP has also been shown to induce apoptosis, or programmed cell death, in cancer cells. CPTP has been shown to inhibit the growth and proliferation of cancer cells. CPTP has also been shown to have antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using CPTP in lab experiments is its specificity. CPTP has been shown to selectively inhibit the activity of COX-2 and HDAC, which are involved in inflammation and cancer progression, respectively. This specificity makes CPTP a valuable tool for studying the role of these enzymes in disease. One limitation of using CPTP in lab experiments is its synthetic nature. The synthesis of CPTP is a complex and time-consuming process, which may limit its availability and use in some labs.

Future Directions

There are several future directions for research on CPTP. One direction is to investigate the potential use of CPTP in combination with other drugs for the treatment of cancer and other diseases. Another direction is to investigate the use of CPTP as a diagnostic tool in cancer imaging. Further studies are also needed to fully understand the mechanism of action of CPTP and its potential therapeutic applications.

Synthesis Methods

The synthesis of CPTP involves a series of chemical reactions that require specialized equipment and expertise. The synthesis of CPTP typically involves the reaction of 5-chlorothiophene-2-carboxylic acid with 3-(dimethylamino)propionyl chloride in the presence of a base. The resulting intermediate is then reacted with piperidine-3-carboxylic acid to yield CPTP. The purity and yield of CPTP can be improved by using different solvents and purification methods.

Scientific Research Applications

CPTP has been extensively studied for its potential therapeutic applications. CPTP has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. CPTP has been investigated for its potential use in the treatment of various diseases such as cancer, arthritis, and bacterial infections. CPTP has also been studied for its potential use as a diagnostic tool in cancer imaging.